Cas no 2229584-96-5 (5-(3-Bromophenyl)-2-oxopentanoic acid)

• Product Name: 5-(3-Bromophenyl)-2-oxopentanoic acid
• CAS No: 2229584-96-5
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 5605182
• PubChem ID: 165969957
• Update Time: 2025-05-22

5-(3-Bromophenyl)-2-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229584-96-5
• EN300-1935674
• 5-(3-bromophenyl)-2-oxopentanoic acid
• 5-(3-Bromophenyl)-2-oxopentanoic acid

• Inchi： 1S/C11H11BrO3/c12-9-5-1-3-8(7-9)4-2-6-10(13)11(14)15/h1,3,5,7H,2,4,6H2,(H,14,15)
• InChI Key： AMDATTRHKXAZPT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCCC(C(=O)O)=O

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų

Additional information on 5-(3-Bromophenyl)-2-oxopentanoic acid

5-(3-Bromophenyl)-2-oxopentanoic Acid: A Comprehensive Overview

5-(3-Bromophenyl)-2-oxopentanoic acid, identified by the CAS registry number 2229584-96-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its unique structure featuring a bromophenyl group and a ketone moiety, has garnered attention due to its potential applications in drug discovery and as a building block in organic synthesis.

The structure of 5-(3-Bromophenyl)-2-oxopentanoic acid comprises a pentanoic acid backbone with a ketone group at the second carbon and a 3-bromophenyl substituent at the fifth carbon. This arrangement imparts the molecule with distinct electronic and steric properties, making it a versatile substrate for various chemical transformations. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and anticancer activities.

One of the most promising applications of 5-(3-Bromophenyl)-2-oxopentanoic acid lies in its ability to serve as an intermediate in the construction of complex natural products. Researchers have utilized this compound to synthesize analogs of biologically active molecules, leveraging its structural flexibility. For instance, modifications to the bromophenyl group have been shown to significantly influence the compound's bioavailability and selectivity towards specific biological targets.

In terms of pharmacological activity, recent investigations have demonstrated that derivatives of 5-(3-Bromophenyl)-2-oxopentanoic acid exhibit potent inhibitory effects on enzymes involved in inflammatory pathways. These findings suggest that the compound could be a valuable lead in the development of novel anti-inflammatory agents. Furthermore, its ability to modulate cellular signaling pathways has positioned it as a candidate for anticancer drug design.

The synthesis of 5-(3-Bromophenyl)-2-oxopentanoic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

In addition to its role in drug discovery, 5-(3-Bromophenyl)-2-oxopentanoic acid has found applications in materials science. Its ability to form stable complexes with metal ions has made it a useful component in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold potential for use in gas storage, catalysis, and sensing technologies.

The growing interest in 5-(3-Bromophenyl)-2-oxopentanoic acid is also driven by its compatibility with modern analytical techniques. Researchers have employed advanced spectroscopic methods, such as NMR and IR spectroscopy, to characterize its structure and study its interactions with biological systems. These studies have provided valuable insights into the compound's behavior at molecular levels.

In conclusion, 5-(3-Bromophenyl)-2-oxopentanoic acid, CAS No. 2229584-96-5, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural features, combined with recent advancements in synthetic and analytical methodologies, continue to unlock new possibilities for its utilization in both academic research and industrial settings.